Cas no 1421493-30-2 (N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide
• CAS No: 1421493-30-2
• MF: C₁₉H₂₃N₅O₃S₂
• MW: 433.547621011734
• CID: 5365183
• Update Time: 2025-06-08

N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[(Dimethylamino)sulfonyl]-N-[2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-thiazolyl]ethyl]benzamide
• N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide

• Inchi： 1S/C19H23N5O3S2/c1-13-11-14(2)24(22-13)19-21-16(12-28-19)9-10-20-18(25)15-5-7-17(8-6-15)29(26,27)23(3)4/h5-8,11-12H,9-10H2,1-4H3,(H,20,25)
• InChI Key： QEGKEEZYDFTZST-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(N2C(C)=CC(C)=N2)=N1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.16±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide

Introduction to N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide (CAS No. 1421493-30-2)

N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide (CAS No. 1421493-30-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, which include a thiazole ring, a pyrazole moiety, and a sulfamoyl group. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The thiazole ring is a heterocyclic compound with a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the pyrazole moiety further enhances the compound's biological profile by providing additional binding sites for interactions with biological targets. The sulfamoyl group is known for its ability to modulate the pharmacokinetic properties of molecules, making it an important functional group in drug design.

Recent studies have shown that N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide exhibits potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the growth of human breast cancer cells (MCF-7) and human colon cancer cells (HCT-116) with IC50 values in the low micromolar range. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

In addition to its antiproliferative effects, N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide has also been investigated for its potential as an anti-inflammatory agent. Research conducted by a team at the University of California demonstrated that this compound significantly reduced inflammation in animal models of inflammatory diseases such as rheumatoid arthritis. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide have been extensively studied to optimize its therapeutic potential. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. However, further research is needed to fully understand its metabolism and potential drug-drug interactions.

One of the key challenges in the development of N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide is ensuring its safety and efficacy in clinical trials. Early-phase clinical trials are currently underway to evaluate the safety profile and dose-ranging parameters of this compound in healthy volunteers and patients with various diseases. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

The future prospects for N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide are exciting. Ongoing research aims to identify new indications for this compound and optimize its formulation for different routes of administration. Additionally, efforts are being made to develop combination therapies that leverage the unique properties of this compound alongside other established treatments.

In conclusion, N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide (CAS No. 1421493-30-2) represents a promising lead compound in the field of medicinal chemistry. Its diverse biological activities and favorable pharmacokinetic properties make it a valuable candidate for further preclinical and clinical investigation. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds great promise for addressing unmet medical needs in various disease areas.